Cas no 62266-67-5 (3-Cyclohexene-1-carboxylic acid, dodecyl ester)

• Product Name: 3-Cyclohexene-1-carboxylic acid, dodecyl ester
• CAS No: 62266-67-5
• MF: C₁₉H₃₄O₂
• MW: 294.472066402435
• CID: 451799
• PubChem ID: 71388120
• Update Time: 2025-04-19

3-Cyclohexene-1-carboxylic acid, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, dodecyl ester
• dodecyl cyclohex-3-ene-1-carboxylate
• SCHEMBL22036450
• 62266-67-5
• DTXSID50810196

• Inchi： 1S/C19H34O2/c1-2-3-4-5-6-7-8-9-10-14-17-21-19(20)18-15-12-11-13-16-18/h11-12,18H,2-10,13-17H2,1H3
• InChI Key： UERPJYGBBJLVPP-UHFFFAOYSA-N
• SMILES： O(CCCCCCCCCCCC)C(C1CC=CCC1)=O

Computed Properties

• Exact Mass: 294.25602
• Monoisotopic Mass: 294.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3